Cas no 1510472-12-4 (1-Amino-3-(1H-imidazol-1-yl)cyclopentane-1-carboxamide)
1-Amino-3-(1H-imidazol-1-yl)cyclopentane-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS018208240
- 1510472-12-4
- 1-amino-3-(1H-imidazol-1-yl)cyclopentane-1-carboxamide
- EN300-1123017
- 1-Amino-3-(1H-imidazol-1-yl)cyclopentane-1-carboxamide
-
- Inchi: 1S/C9H14N4O/c10-8(14)9(11)2-1-7(5-9)13-4-3-12-6-13/h3-4,6-7H,1-2,5,11H2,(H2,10,14)
- InChI Key: PURUZSUGXYDGQQ-UHFFFAOYSA-N
- SMILES: O=C(C1(CCC(C1)N1C=NC=C1)N)N
Computed Properties
- Exact Mass: 194.11676108g/mol
- Monoisotopic Mass: 194.11676108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 86.9Ų
1-Amino-3-(1H-imidazol-1-yl)cyclopentane-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1123017-0.05g |
1-amino-3-(1H-imidazol-1-yl)cyclopentane-1-carboxamide |
1510472-12-4 | 95% | 0.05g |
$888.0 | 2023-10-26 | |
| Enamine | EN300-1123017-0.1g |
1-amino-3-(1H-imidazol-1-yl)cyclopentane-1-carboxamide |
1510472-12-4 | 95% | 0.1g |
$930.0 | 2023-10-26 | |
| Enamine | EN300-1123017-0.25g |
1-amino-3-(1H-imidazol-1-yl)cyclopentane-1-carboxamide |
1510472-12-4 | 95% | 0.25g |
$972.0 | 2023-10-26 | |
| Enamine | EN300-1123017-0.5g |
1-amino-3-(1H-imidazol-1-yl)cyclopentane-1-carboxamide |
1510472-12-4 | 95% | 0.5g |
$1014.0 | 2023-10-26 | |
| Enamine | EN300-1123017-1.0g |
1-amino-3-(1H-imidazol-1-yl)cyclopentane-1-carboxamide |
1510472-12-4 | 1g |
$1343.0 | 2023-06-09 | ||
| Enamine | EN300-1123017-2.5g |
1-amino-3-(1H-imidazol-1-yl)cyclopentane-1-carboxamide |
1510472-12-4 | 95% | 2.5g |
$2071.0 | 2023-10-26 | |
| Enamine | EN300-1123017-5.0g |
1-amino-3-(1H-imidazol-1-yl)cyclopentane-1-carboxamide |
1510472-12-4 | 5g |
$3894.0 | 2023-06-09 | ||
| Enamine | EN300-1123017-10.0g |
1-amino-3-(1H-imidazol-1-yl)cyclopentane-1-carboxamide |
1510472-12-4 | 10g |
$5774.0 | 2023-06-09 | ||
| Enamine | EN300-1123017-1g |
1-amino-3-(1H-imidazol-1-yl)cyclopentane-1-carboxamide |
1510472-12-4 | 95% | 1g |
$1057.0 | 2023-10-26 | |
| Enamine | EN300-1123017-5g |
1-amino-3-(1H-imidazol-1-yl)cyclopentane-1-carboxamide |
1510472-12-4 | 95% | 5g |
$3065.0 | 2023-10-26 |
1-Amino-3-(1H-imidazol-1-yl)cyclopentane-1-carboxamide Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 1-Amino-3-(1H-imidazol-1-yl)cyclopentane-1-carboxamide
Recent Advances in the Study of 1-Amino-3-(1H-imidazol-1-yl)cyclopentane-1-carboxamide (CAS: 1510472-12-4)
The compound 1-Amino-3-(1H-imidazol-1-yl)cyclopentane-1-carboxamide (CAS: 1510472-12-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This bicyclic structure, featuring an imidazole ring and a carboxamide group, exhibits unique pharmacological properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of enzyme inhibition and receptor modulation.
One of the key areas of research involves the compound's role as a selective inhibitor of certain kinases and proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-Amino-3-(1H-imidazol-1-yl)cyclopentane-1-carboxamide showed potent inhibitory activity against a specific class of protein kinases involved in inflammatory pathways. The researchers employed molecular docking studies and X-ray crystallography to elucidate the binding mode of this compound, revealing key interactions with the ATP-binding site of the target kinase.
Another significant development comes from recent preclinical studies investigating the compound's potential in oncology applications. Research teams have reported that structural analogs of 1510472-12-4 exhibit promising antiproliferative effects against various cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism appears to involve dual inhibition of both cell cycle progression and angiogenesis, suggesting potential for combination therapies.
The synthetic chemistry community has also made notable progress in developing more efficient routes to produce 1-Amino-3-(1H-imidazol-1-yl)cyclopentane-1-carboxamide and its derivatives. A 2024 publication in Organic Letters described an innovative asymmetric synthesis approach that significantly improves yield and enantiomeric purity, addressing previous challenges in large-scale production. This advancement is particularly important as it facilitates more comprehensive structure-activity relationship studies.
Pharmacokinetic studies of this compound have revealed interesting properties regarding its absorption and metabolism. The presence of both basic (amino) and acidic (carboxamide) functional groups contributes to its amphoteric nature, resulting in favorable tissue distribution profiles. Recent animal studies have demonstrated good blood-brain barrier penetration, expanding its potential therapeutic applications to central nervous system disorders.
Looking forward, several pharmaceutical companies have included 1510472-12-4 derivatives in their drug discovery pipelines, with lead optimization programs currently underway. The compound's structural flexibility allows for diverse modifications, enabling researchers to fine-tune selectivity and potency for specific therapeutic targets. As research continues, this molecule class may yield novel treatments for conditions ranging from inflammatory diseases to certain cancers.
1510472-12-4 (1-Amino-3-(1H-imidazol-1-yl)cyclopentane-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)